6-[4-(3-Oxo-butyl)-phenoxy]-nicotinamide

• IUPAC Name: 6-[4-(3-oxobutyl)phenoxy]pyridine-3-carboxamide
• InChI: InChI=1S/C16H16N2O3/c1-11(19)2-3-12-4-7-14(8-5-12)21-15-9-6-13(10-18-15)16(17)20/h4-10H,2-3H2,1H3,(H2,17,20)
• InChI Key: UCKMIBLLWIDBEK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCC1=CC=C(C=C1)OC2=NC=C(C=C2)C(=O)N
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

6-[4-(3-Oxo-butyl)-phenoxy]-nicotinamide, also known as 6-O-BBPN, is an important compound in the field of scientific research. It is a derivative of nicotinamide, a form of vitamin B3, and has a variety of applications in biochemical and physiological research.

Scientific Research Applications

6-[4-(3-Oxo-butyl)-phenoxy]-nicotinamide has a variety of applications in scientific research. It has been used as a tool to study the biochemical and physiological effects of nicotinamide and its derivatives. It has also been used to study the effects of various molecules on cell signaling pathways, as well as to study the effects of drugs on biological processes. Furthermore, it has been used to study the role of nicotinamide in the regulation of gene expression and metabolism.

Mechanism of Action

The mechanism of action of 6-[4-(3-Oxo-butyl)-phenoxy]-nicotinamide is not yet fully understood. However, it is believed to act as an agonist of the nicotinic acid receptor, which is involved in the regulation of a variety of biological processes, such as energy metabolism and gene expression. Furthermore, 6-[4-(3-Oxo-butyl)-phenoxy]-nicotinamide has been shown to inhibit the activity of the enzyme acetyl-CoA carboxylase, which is involved in fatty acid synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-[4-(3-Oxo-butyl)-phenoxy]-nicotinamide are not yet fully understood. However, it has been shown to have a variety of effects on cell signaling pathways, gene expression, and metabolism. It has been shown to inhibit the activity of acetyl-CoA carboxylase, which is involved in fatty acid synthesis, and to activate the nicotinic acid receptor, which is involved in the regulation of a variety of biological processes. It has also been shown to modulate the activity of a variety of enzymes involved in the metabolism of glucose and fatty acids.

Advantages and Limitations for Lab Experiments

The advantages of 6-[4-(3-Oxo-butyl)-phenoxy]-nicotinamide for lab experiments include its high yield of product, its low cost, and its relative ease of synthesis. Furthermore, it has been shown to have a variety of effects on cell signaling pathways, gene expression, and metabolism, making it a useful tool for studying the effects of various molecules on these processes. However, the mechanism of action of 6-[4-(3-Oxo-butyl)-phenoxy]-nicotinamide is not yet fully understood, and further research is needed to elucidate its biochemical and physiological effects.

Future Directions

There are a number of potential future directions for 6-[4-(3-Oxo-butyl)-phenoxy]-nicotinamide research. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research could be conducted into the effects of 6-[4-(3-Oxo-butyl)-phenoxy]-nicotinamide on cell signaling pathways, gene expression, and metabolism. Furthermore, research could be conducted into the potential therapeutic applications of 6-[4-(3-Oxo-butyl)-phenoxy]-nicotinamide, such as its use as an anti-cancer agent or as a treatment for metabolic diseases. Finally, research could be conducted into the potential side effects of 6-[4-(3-Oxo-butyl)-phenoxy]-nicotinamide, as well as its potential interactions with other drugs.